Cas no 18664-78-3 (3-Amino-pentanoic Acid)

3-Amino-pentanoic acid, also known as β-Aminovaleric acid, is a non-proteinogenic amino acid with the molecular formula C5H11NO2. This compound features an amino group at the β-position relative to the carboxyl group, distinguishing it from naturally occurring α-amino acids. It serves as a versatile building block in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. The β-amino acid structure enhances metabolic stability and resistance to enzymatic degradation compared to α-amino acids, making it valuable for drug design. Its chiral center allows for enantioselective synthesis, enabling applications in asymmetric catalysis and stereospecific reactions. The compound is also studied for its potential role in modulating neurotransmitter systems due to its structural similarity to GABA.

3-Amino-pentanoic Acid structure

Product Name:3-Amino-pentanoic Acid

CAS No:18664-78-3

MF:C₅H₁₁NO₂

MW:117.146341562271

MDL:MFCD00031473

CID:51111

PubChem ID:14731978

Update Time:2025-07-02

3-Amino-pentanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Aminopentanoic acid
- 3-AMINO-PENTANOIC ACID
- 3-Amino-pentansaeure
- 3-Amino-valeriansaeure
- 3-amino-valeric acid
- 3-azanylpentanoic acid
- ACMC-20apf4
- ACMC-20apik
- PENTANOIC ACID, 3-AMINO-
- PubChem13448
- 3-AMINOVALERIC ACID
- 3-aminopentanoic acid;3-AMINO-PENTANOIC ACID
- QFRURJKLPJVRQY-UHFFFAOYSA-N
- CS-W021843
- FT-0770495
- FT-0735847
- GS-3905
- CHEBI:180619
- N,N-DI-BOC-4-AMINOMETHYLBENZONITRILE
- b-Aminovaleriansaure
- 2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLICACIDDIAMIDE
- AKOS006345918
- MFCD00031473
- FT-0657101
- DTXSID90563412
- 3-Amino-pentanoicacid
- 3-aminopentanoicacid
- 186364-78-3
- AB01525
- 18664-78-3
- EN300-87106
- 3-amino-pentanoic acid, AldrichCPR
- 2-ETHOXY-5-(3-METHYL-UREIDO)-BENZENESULFONYLCHLORIDE
- SCHEMBL497748
- FT-0692071
- Z1708090940
- DB-065576
- DTXCID10514188
- SY104026
- DB-016726
- 3-Amino-pentanoic Acid
- MDL： MFCD00031473
- Inchi： 1S/C5H11NO2/c1-2-4(6)3-5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
- InChI Key： QFRURJKLPJVRQY-UHFFFAOYSA-N
- SMILES： OC(CC(CC)N)=O

Computed Properties

Exact Mass: 117.078978594g/mol
Monoisotopic Mass: 117.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 82.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.5
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.067
Melting Point: No data available
Boiling Point: 230.1°Cat760mmHg
Flash Point: 93°C
Refractive Index: 1.464
Vapor Pressure: No data available

3-Amino-pentanoic Acid Security Information

Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

3-Amino-pentanoic Acid Pricemore >>

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